N-(furan-2-ylmethyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
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Description
N-(furan-2-ylmethyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide is a useful research compound. Its molecular formula is C20H18N2O4S and its molecular weight is 382.43. The purity is usually 95%.
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Scientific Research Applications
Dual Channel Detection and Bio-imaging
A phenoxazine-based fluorescent chemosensor incorporating furan and sulfonamide groups was developed for the discriminative detection of Cd2+ and CN− ions, demonstrating potential in environmental monitoring and bio-imaging applications. This sensor exhibits turn-on fluorescence for Cd2+ detection and a turn-off response for CN−, with high sensitivity and specificity. Furthermore, it has been successfully applied in live cell imaging and zebrafish larvae, indicating its utility in biological research and environmental safety assessments (Ravichandiran et al., 2020).
Anticancer Research
Research on 1,4-naphthoquinone derivatives containing a phenylaminosulfanyl moiety, which shares a structural resemblance with the query compound due to the presence of benzamide and sulfonamide groups, revealed significant cytotoxic activity against various human cancer cell lines. These compounds have shown promising results in inducing apoptosis and arresting the cell cycle, highlighting their potential as therapeutic agents in cancer treatment (Ravichandiran et al., 2019).
Antimalarial and Antiviral Potential
A study on antimalarial sulfonamides explored their utility in COVID-19 drug development, indicating the versatility of sulfonamide-based compounds in addressing both antimalarial and antiviral needs. Theoretical calculations and molecular docking studies support their efficacy, suggesting a broad spectrum of pharmacological applications for sulfonamide derivatives (Fahim & Ismael, 2021).
Synthesis of Furan Derivatives
The efficient synthesis of furyl sulfonamides from furan compounds has been explored, demonstrating methodologies for creating complex molecules that could be pivotal in the development of new materials or pharmaceuticals. These synthetic approaches offer insights into the chemical versatility of furan and sulfonamide functional groups, contributing to advancements in organic synthesis and material science (Padwa et al., 2003).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S/c23-20(21-15-19-7-4-13-26-19)17-8-10-18(11-9-17)22-27(24,25)14-12-16-5-2-1-3-6-16/h1-14,22H,15H2,(H,21,23)/b14-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XASBCZNCDCINNC-WYMLVPIESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.